Cas no 840481-77-8 (tert-butyl 4-iodoimidazole-1-carboxylate)

tert-butyl 4-iodoimidazole-1-carboxylate structure
840481-77-8 structure
Product Name:tert-butyl 4-iodoimidazole-1-carboxylate
CAS No:840481-77-8
MF:C8H11IN2O2
MW:294.089614152908
MDL:MFCD24466480
CID:2127888
PubChem ID:59656633
Update Time:2024-12-09

tert-butyl 4-iodoimidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-iodo-1H-imidazole-1-carboxylate
    • tert-butyl 4-iodoimidazole-1-carboxylate
    • 1,1-Dimethylethyl 4-iodo-1H-imidazole-1-carboxylate (ACI)
    • 4-Iodoimidazole-1-carboxylic acid tert-butyl ester
    • AKOS028110346
    • GRUJHCRLXRVGRX-UHFFFAOYSA-N
    • MFCD24466480
    • tert-butyl4-iodo-1H-imidazole-1-carboxylate
    • AC2614
    • 840481-77-8
    • DTXSID201224467
    • SY224067
    • 4-iodo-imidazole-1-carboxylic acid tert-butyl ester
    • 1,1-Dimethylethyl 4-iodo-1H-imidazole-1-carboxylate
    • 1-Boc-4-iodo-1H-imidazole
    • SCHEMBL1097122
    • CS-12727
    • 1H-Imidazole-1-carboxylic acid, 4-iodo-, 1,1-dimethylethyl ester
    • CS-0056208
    • DB-335733
    • MDL: MFCD24466480
    • Inchi: 1S/C8H11IN2O2/c1-8(2,3)13-7(12)11-4-6(9)10-5-11/h4-5H,1-3H3
    • InChI Key: GRUJHCRLXRVGRX-UHFFFAOYSA-N
    • SMILES: O=C(N1C=C(I)N=C1)OC(C)(C)C

Computed Properties

  • Exact Mass: 293.98653g/mol
  • Monoisotopic Mass: 293.98653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 44.1Ų

tert-butyl 4-iodoimidazole-1-carboxylate Pricemore >>

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abcr
AB527251-250 mg
1-Boc-4-Iodo-1H-imidazole; .
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€167.80 2023-07-11
abcr
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eNovation Chemicals LLC
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tert-butyl 4-iodoimidazole-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  30 min, rt; 30 min, rt
Reference
Rapid preparation of triazolyl substituted NH-heterocyclic kinase inhibitors via one-pot Sonogashira coupling-TMS-deprotection-CuAAC sequence
Merkul, Eugen; et al, Organic & Biomolecular Chemistry, 2011, 9(14), 5129-5136

tert-butyl 4-iodoimidazole-1-carboxylate Raw materials

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